N-Acetyl-L-tryptophan ethyl ester

• IUPAC Name: ethyl (2S)-2-acetamido-3-(1H-indol-3-yl)propanoate
• InChI: InChI=1S/C15H18N2O3/c1-3-20-15(19)14(17-10(2)18)8-11-9-16-13-7-5-4-6-12(11)13/h4-7,9,14,16H,3,8H2,1-2H3,(H,17,18)/t14-/m0/s1
• InChI Key: KQGQONPKSKUHHT-AWEZNQCLSA-N
• Canonical SMILES: CCOC(=O)C(CC1=CNC2=CC=CC=C21)NC(=O)C
• Isomeric SMILES: CCOC(=O)[C@H](CC1=CNC2=CC=CC=C21)NC(=O)C
• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol
• CAS No.: 2382-80-1

Description

N-Acetyl-L-tryptophan ethyl ester is a derivative of L-Tryptophan. It has an empirical formula of C15H18N2O3 and a molecular weight of 274.32. It is a solid substance with an optical activity of [α]20/D +45°, c = 0.5 in chloroform.

Molecular Structure Analysis

The linear formula of this compound is C15H18N2O3. Its InChI string is 1S/C15H18N2O3/c1-3-20-15(19)14(17-10(2)18)8-11-9-16-13-7-5-4-6-12(11)13/h4-7,9,14,16H,3,8H2,1-2H3,(H,17,18)/t14-/m0/s1.

Physical And Chemical Properties Analysis

This compound is a solid substance. It has a melting point of 106.0 to 111.0 °C. The compound is light-sensitive and air-sensitive, and it should be stored under inert gas.

Scientific Research Applications

• Enzymatic Reactions and Synthesis : N-Acetyl-L-tryptophan ethyl ester can be synthesized using α-chymotrypsin in water-ethanol mixed solvents. The study by Kise and Shirato (1985) focused on the conversion of N-Acetyl-L-tryptophan to its ethyl ester, exploring the effects of solvent composition and α-chymotrypsin stability in these solutions (Kise & Shirato, 1985).

• Pharmacology - NK1 Receptor Antagonism : A compound related to N-Acetyl-L-tryptophan, namely the 3,5-bis-(trifluoromethyl)benzyl ester of N-acetyl-L-tryptophan, was identified as a potent and selective substance P receptor antagonist, highlighting its potential in pharmaceutical applications. This discovery by Macleod et al. (1994) contributes to understanding small molecules that bind to the NK1 receptor (Macleod et al., 1994).

• Catalytic Activity in Organic Solvents : The esterification of N-Acetyl-L-tryptophan in various hydrophilic organic solvents using α-chymotrypsin was explored by Kise and Shirato (1988), demonstrating the enzyme's catalytic activity under different solvent conditions (Kise & Shirato, 1988).

• Binding Studies with Alpha-Chymotrypsin : Research by Tellam, de Jersey, and Winzor (1979) provided insights into the binding of N-acetyl-L-tryptophan to both monomeric and dimeric forms of alpha-chymotrypsin, refuting earlier claims about inhibitor binding exclusivity to monomer forms (Tellam, de Jersey, & Winzor, 1979).

• Cyclooligosaccharides Catalysis : Park and Jung (2008) studied the methanolysis of this compound catalyzed by cyclooligosaccharides isolated from Rhizobium meliloti. Their research highlighted the catalytic enhancement of methanolysis by these cyclooligosaccharides in dry organic solvents (Park & Jung, 2008).

• Fluorescence Assay in Biochemistry : The hydrolysis of this compound by α-chymotrypsin was studied using fluorescence assays by Bielski and Freed (1964), providing a method more sensitive than differential absorption spectra for measuring enzymatic reactions (Bielski & Freed, 1964).

Safety and Hazards

The safety data sheet for N-Acetyl-L-tryptophan ethyl ester suggests avoiding dust formation, breathing mist, gas or vapors, contact with skin and eye, ingestion, and inhalation. It also recommends using personal protective equipment and ensuring adequate ventilation.

Mechanism of Action

Target of Action

Ac-Trp-OEt, also known as N-Acetyl-L-tryptophan ethyl ester or Ethyl N-acetyl-L-tryptophanate, is primarily used as a substrate for enzymes such as Chymotrypsin , Carboxypeptidase Y , and Chymotrypsin-like Proteases . These enzymes play crucial roles in various biological processes, including protein digestion and regulation of cellular functions.

Mode of Action

The interaction of Ac-Trp-OEt with its target enzymes involves the formation of an enzyme-substrate complex, which undergoes catalytic hydrolysis . This process is facilitated by the unique structure of Ac-Trp-OEt, which allows it to fit into the active site of the enzymes, enabling the catalytic reaction .

Biochemical Pathways

The hydrolysis of Ac-Trp-OEt by Chymotrypsin and other related enzymes is part of the broader proteolytic pathway, which is essential for protein digestion and turnover . The hydrolysis process results in the breakdown of Ac-Trp-OEt into smaller components, which can then be further metabolized or utilized in various biochemical pathways .

Pharmacokinetics

The compound’s reactivity and its interactions with enzymes suggest that it may be rapidly metabolized in biological systems

Result of Action

The hydrolysis of Ac-Trp-OEt by target enzymes leads to the production of smaller molecules, which can have various effects at the molecular and cellular levels . For instance, the hydrolysis process can influence the activity of enzymes and other proteins, potentially affecting cellular functions .

Action Environment

The action of Ac-Trp-OEt can be influenced by various environmental factors. For example, the efficiency of enzymatic hydrolysis can be affected by factors such as pH, temperature, and the presence of other molecules . Additionally, the stability and efficacy of Ac-Trp-OEt may be influenced by storage conditions and the presence of impurities .

Biochemical Analysis

Biochemical Properties

N-Acetyl-L-tryptophan ethyl ester plays a significant role in biochemical reactions. It has been found to interact with various enzymes and proteins. For instance, it has been shown to inhibit the ingestive process in phagocytosis, probably more strongly than the digestive process . This suggests that this compound can influence the activity of certain enzymes and proteins, altering their function and the overall biochemical reaction .

Cellular Effects

The effects of this compound on cells and cellular processes are diverse. It has been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . For example, it has been observed to inhibit the ingestive process in phagocytosis in macrophages .

Molecular Mechanism

The molecular mechanism of action of this compound involves its interactions with biomolecules at the molecular level. It has been suggested that it exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . For instance, it has been shown to inhibit the ingestive process in phagocytosis, suggesting a potential mechanism of action .

Metabolic Pathways

This compound is involved in the metabolism of tryptophan, one of the essential amino acids . It is part of the kynurenine pathway, which is a major route of tryptophan metabolism